Cas no 892293-35-5 (N-(2,4-dimethylphenyl)-5-methyl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(2,4-dimethylphenyl)-5-methyl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 892293-35-5
• MF: C₂₁H₂₄N₄O
• MW: 348.441464424133
• CID: 5439750
• PubChem ID: 7245515
• Update Time: 2025-10-19

N-(2,4-dimethylphenyl)-5-methyl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethylphenyl)-1-(4-isopropylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• 892293-35-5
• AKOS001770211
• F3165-0326
• STK950274
• N-(2,4-dimethylphenyl)-5-methyl-1-[4-(propan-2-yl)phenyl]-1H-1,2,3-triazole-4-carboxamide
• N-(2,4-dimethylphenyl)-5-methyl-1-(4-propan-2-ylphenyl)triazole-4-carboxamide
• N-(2,4-dimethylphenyl)-5-methyl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C21H24N4O/c1-13(2)17-7-9-18(10-8-17)25-16(5)20(23-24-25)21(26)22-19-11-6-14(3)12-15(19)4/h6-13H,1-5H3,(H,22,26)
• InChI Key： BPKAMJAJLMZUPL-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C)N(C2C=CC(=CC=2)C(C)C)N=N1)NC1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 348.19501140g/mol
• Monoisotopic Mass: 348.19501140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 59.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2,4-dimethylphenyl)-5-methyl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide

Introduction to N-(2,4-dimethylphenyl)-5-methyl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 892293-35-5)

N-(2,4-dimethylphenyl)-5-methyl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 892293-35-5, represents a novel molecular entity with a triazole core structure that is appended with various aromatic and aliphatic substituents. The strategic placement of these substituents not only influences the compound's physicochemical properties but also its potential biological activities.

The molecular architecture of N-(2,4-dimethylphenyl)-5-methyl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide is characterized by a triazole ring that serves as a key pharmacophoric element. Triazole derivatives are well-documented for their broad spectrum of biological activities, including antifungal, antiviral, and anticancer properties. The presence of the 5-methyl group and the 4-(propan-2-yl)phenyl moiety further modulates the compound's interactions with biological targets. These modifications have been meticulously designed to enhance binding affinity and selectivity, which are critical factors in drug development.

In recent years, there has been a surge in research focused on developing novel triazole-based compounds due to their versatile pharmacological profiles. The introduction of the 2,4-dimethylphenyl group into the molecular framework of this compound adds another layer of complexity and functionality. This substituent not only contributes to the overall stability of the molecule but also influences its solubility and metabolic pathways. Such features are essential for optimizing drug delivery systems and ensuring therapeutic efficacy.

The synthesis of N-(2,4-dimethylphenyl)-5-methyl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide involves a series of well-choreographed chemical transformations that highlight the expertise in organic synthesis. The process typically begins with the formation of the triazole ring through cycloaddition reactions between azides and alkynes. Subsequent steps involve functional group interconversions and aromatic substitutions to introduce the desired substituents at specific positions on the triazole core.

The use of computational chemistry techniques has played a pivotal role in optimizing the synthesis pathway for this compound. Molecular modeling studies have been employed to predict the most favorable reaction conditions and to identify potential intermediates that could enhance yield and purity. These computational approaches have not only streamlined the synthetic process but also provided valuable insights into the structural determinants that govern biological activity.

Beyond its synthetic significance, N-(2,4-dimethylphenyl)-5-methyl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide has shown promising results in preclinical studies aimed at identifying novel therapeutic agents. Initial pharmacological evaluations have revealed that this compound exhibits inhibitory activity against several target enzymes and receptors associated with various diseases. The precise arrangement of substituents on its molecular structure appears to be crucial for modulating these interactions.

The development of this compound aligns with current trends in drug discovery that emphasize targeted therapy and personalized medicine. By leveraging advanced synthetic methodologies and computational tools, researchers have been able to design molecules with tailored properties that address specific therapeutic needs. The case of N-(2,4-dimethylphenyl)-5-methyl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide exemplifies how interdisciplinary approaches can lead to innovative solutions in pharmaceutical chemistry.

In conclusion, N-(2,4-dimethylphenyl)-5-methyl)-14-(propan2-) phenyl stron g >)-1H stron g >)- stron g > triazole stron g >)-carboxamide (CAS No.89 strong >2293 strong >35 strong > strong >5) is a multifaceted compound with significant potential in medicinal chemistry and drug development. Its unique structural features and promising biological activities make it a valuable candidate for further investigation in therapeutic applications. As research continues to uncover new insights into its pharmacological properties, this compound is poised to contribute to advancements in healthcare solutions.